Cas no 130775-52-9 (Bicyclo[3.1.1]heptan-1-ol)

• Product Name: Bicyclo[3.1.1]heptan-1-ol
• CAS No: 130775-52-9
• MF: C₇H₁₂O
• MW: 112.169582366943
• CID: 5099187
• PubChem ID: 14528850
• Update Time: 2026-03-03

Bicyclo[3.1.1]heptan-1-ol Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.1.1]heptan-1-ol

• Inchi： 1S/C7H12O/c8-7-3-1-2-6(4-7)5-7/h6,8H,1-5H2
• InChI Key： GXJLAGNGIIZKCO-UHFFFAOYSA-N
• SMILES： C12(O)CC(C1)CCC2

Computed Properties

• Exact Mass: 112.088815002g/mol
• Monoisotopic Mass: 112.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols